Cas no 1783958-37-1 (2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one)

• Product Name: 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one
• CAS No: 1783958-37-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5806908
• PubChem ID: 84656881
• Update Time: 2025-07-01

2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1775003
• 2-amino-1-[4-(methoxymethyl)phenyl]ethan-1-one
• 1783958-37-1
• 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one

• Inchi： 1S/C10H13NO2/c1-13-7-8-2-4-9(5-3-8)10(12)6-11/h2-5H,6-7,11H2,1H3
• InChI Key： ZTTODIQZVQCAAQ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(C(CN)=O)=CC=1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one

Introduction to 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS No. 1783958-37-1) in Modern Chemical and Pharmaceutical Research

2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one, identified by its CAS number 1783958-37-1, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both amino and carbonyl functional groups, coupled with an aromatic ring substituted with a methoxymethyl group, makes it a versatile intermediate for various chemical transformations.

The compound's structural motif, particularly the 4-(methoxymethyl)phenyl moiety, plays a crucial role in modulating its reactivity and biological activity. This feature has been explored in recent studies for its ability to interact with biological targets, making it a promising candidate for further investigation in medicinal chemistry. The methoxymethyl group introduces a degree of lipophilicity and electronic distribution that can influence both the compound's solubility and its interaction with biological systems.

In the context of contemporary pharmaceutical research, 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one has been studied for its potential role in the development of novel therapeutic agents. Researchers have been particularly interested in its derivatives, as modifications to this core structure can lead to compounds with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, suggesting their utility in treating various diseases.

The synthesis of 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the 4-(methoxymethyl)phenyl group, followed by its coupling with an appropriate aldehyde or ketone derivative. The introduction of the amino group at the terminal position is achieved through nucleophilic addition or other suitable methods. These synthetic routes underscore the compound's significance as a building block in organic synthesis.

Recent advancements in computational chemistry have further illuminated the potential of 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one. Molecular modeling studies have predicted its binding affinity to various biological targets, providing insights into its mechanism of action. These predictions have guided experimental efforts, enabling researchers to design more targeted derivatives with improved efficacy. The integration of computational methods with traditional wet chemistry has thus accelerated the discovery process for this compound.

The pharmacological profile of 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one has been explored in several preclinical studies. These investigations have revealed that the compound exhibits moderate activity against certain disease-related pathways. For example, it has shown promise in inhibiting enzymes involved in inflammation and pain signaling. Such findings have prompted further research into optimizing its structure for therapeutic applications. The compound's dual functionality—amino and carbonyl groups—has been particularly highlighted as a key factor in its biological activity.

In addition to its pharmaceutical potential, 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one has found utility in other areas of chemical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, including polymers and specialty chemicals. The ability to modify its core structure allows chemists to tailor its properties for specific applications, making it a versatile tool in synthetic chemistry.

The future direction of research on 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one is likely to focus on expanding its pharmacological applications and exploring new synthetic methodologies. Advances in drug discovery technologies will continue to drive interest in this compound, as scientists seek novel molecules with improved therapeutic profiles. Collaborative efforts between academia and industry are expected to yield innovative derivatives that could address unmet medical needs.

Overall, 2-Amino-1-[4-(methoxymethyl)phenyl]ethan-1-one (CAS No. 1783958-37-1) represents a significant advancement in chemical and pharmaceutical research. Its unique structure, synthetic accessibility, and promising biological activity position it as a valuable asset for future discoveries. As research continues to evolve, this compound is poised to play an increasingly important role in developing new treatments and therapies.